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Cat. No.: B1583111 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword
The precise three-dimensional arrangement of molecules in the solid state is a critical

determinant of a compound's physicochemical properties. For professionals in materials

science and pharmaceutical development, a deep understanding of crystal structures is not

merely academic; it is a foundational pillar for designing materials with tailored functionalities

and drugs with optimal bioavailability and stability. This guide provides an in-depth technical

exploration of the crystal structure of 4-nitrophenyl octyl ether, a molecule that serves as an

excellent case study in the principles of crystal engineering. We will dissect the synthetic

methodologies, the nuances of single-crystal growth, and the intricate details of its solid-state

architecture, thereby providing a holistic view for the discerning scientist.

Synthesis and Crystallization: The Genesis of Order
The journey to understanding a crystal structure begins with the meticulous synthesis of the

target compound and the subsequent cultivation of high-quality single crystals, which are

imperative for X-ray diffraction analysis.

The Williamson Ether Synthesis: A Classic Route
The preparation of 4-nitrophenyl octyl ether is most commonly and efficiently achieved

through the venerable Williamson ether synthesis. This nucleophilic substitution reaction
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involves the deprotonation of 4-nitrophenol to form a more nucleophilic phenoxide ion, which

then attacks an octyl halide, such as 1-bromooctane, to form the desired ether.
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Reactants

Reaction Mechanism

Products

4-Nitrophenol

Deprotonation

1-Bromooctane

Nucleophilic Attack (SN2)

Base (e.g., K2CO3)

4-Nitrophenoxide intermediate

4-Nitrophenyl Octyl Ether KBr + H2O + CO2
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Governing Intermolecular Forces

Resultant Packing Features

van der Waals Forces

Interdigitation of Octyl Chains

C-H···O Hydrogen Bonds

Layered Structure
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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